Cas no 1888576-59-7 (2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid)

• Product Name: 2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid
• CAS No: 1888576-59-7
• MF: C₈H₆BrClFNO₂
• MW: 282.49414396286
• CID: 6279215
• PubChem ID: 117454065
• Update Time: 2025-10-28

2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid
• 1888576-59-7
• EN300-1919385

• Inchi： 1S/C8H6BrClFNO2/c9-3-1-2-4(10)6(11)5(3)7(12)8(13)14/h1-2,7H,12H2,(H,13,14)
• InChI Key： VWHSOWJGPGHWNP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(C(=O)O)N)F)Cl

Computed Properties

• Exact Mass: 280.92545g/mol
• Monoisotopic Mass: 280.92545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid

Introduction to 2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid (CAS No. 1888576-59-7)

2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid, identified by the chemical identifier CAS No. 1888576-59-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a unique structural arrangement that includes an amino group, a carboxylic acid moiety, and a phenyl ring substituted with bromine, chlorine, and fluorine atoms. The precise arrangement of these functional groups imparts distinct chemical properties that make this compound a valuable intermediate in the synthesis of biologically active molecules.

The structural motif of 2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid is particularly noteworthy due to its potential in modulating biological pathways. The presence of halogen atoms such as bromine, chlorine, and fluorine enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic substitution reactions. This feature is exploited in medicinal chemistry to introduce diverse pharmacophores into drug candidates. Furthermore, the amino and carboxylic acid functional groups provide opportunities for further derivatization, allowing chemists to fine-tune the solubility, bioavailability, and metabolic stability of the resulting compounds.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated aromatic compounds. These molecules have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific substitution pattern in 2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid makes it a particularly interesting candidate for further investigation. For instance, studies have suggested that such compounds may interact with target proteins in ways that inhibit disease progression or modulate cellular signaling pathways.

One of the most compelling aspects of 2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid is its role as a building block in the synthesis of more complex drug molecules. Researchers have leveraged its structural features to develop novel inhibitors and activators of key enzymes and receptors. For example, derivatives of this compound have been investigated for their ability to inhibit kinases involved in cancer cell proliferation. The halogenated aromatic core provides a scaffold that can be modified to enhance binding affinity and selectivity against specific biological targets.

The synthesis of 2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and functional group transformations. The choice of reagents and conditions is critical in achieving the desired product with minimal side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

From a computational chemistry perspective, 2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into the binding modes of the compound and have helped guide the design of more potent derivatives. Techniques such as density functional theory (DFT), molecular dynamics (MD), and virtual screening have been employed to predict the pharmacokinetic properties and potential side effects of this compound.

The biological activity of 2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid has been evaluated in various preclinical models. Initial studies have shown promising results in terms of inhibiting specific enzymatic activities relevant to disease pathways. For instance, researchers have observed significant reductions in tumor growth when treated with certain derivatives of this compound. These findings have prompted further investigation into its potential as a therapeutic agent.

In conclusion, 2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid (CAS No. 1888576-59-7) represents a fascinating molecule with significant potential in pharmaceutical development. Its unique structural features and versatile reactivity make it an invaluable tool for medicinal chemists seeking to design novel drugs. As research continues to uncover new applications for halogenated aromatic compounds, CAS No 1888576-597 is likely to play an increasingly important role in addressing unmet medical needs.